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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the aqueous solubility of three alkaline earth

metal chromates: Barium chromate (BaCrO₄), Strontium chromate (SrCrO₄), and Calcium

chromate (CaCrO₄). Understanding the solubility of these compounds is critical in various

fields, including toxicology, environmental science, and materials science, where the

bioavailability and reactivity of metal ions are of paramount importance. This document

summarizes key solubility data, details relevant experimental methodologies for solubility

determination, and presents a visual representation of the solubility trends.

Quantitative Solubility Data
The solubility of a sparingly soluble salt in water is quantified by its solubility product constant

(Ksp). This value represents the equilibrium constant for the dissolution of the salt into its

constituent ions in a saturated solution. A lower Ksp value indicates lower solubility. The molar

solubility, which is the number of moles of the salt that can be dissolved per liter of solution to

form a saturated solution, can be calculated from the Ksp.

The table below summarizes the Ksp values for Barium chromate, Strontium chromate, and

Calcium chromate at 25°C, as reported in the literature. It also includes the calculated molar

solubility for each compound.
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Compound Formula Ksp at 25°C
Molar Solubility
(mol/L)

Barium Chromate BaCrO₄ 1.2 x 10⁻¹⁰[1][2] 1.10 x 10⁻⁵

Strontium Chromate SrCrO₄ 3.6 x 10⁻⁵[3] 6.00 x 10⁻³

Calcium Chromate CaCrO₄ 7.1 x 10⁻⁴[2][4] 2.66 x 10⁻²

Note: There can be slight variations in reported Ksp values across different sources.[1][2][3][4]

[5]

As the data indicates, there is a clear trend in the solubility of these chromates. Barium
chromate is the least soluble, followed by Strontium chromate, with Calcium chromate being

the most soluble of the three.

Experimental Protocols for Solubility Determination
The determination of the solubility of sparingly soluble salts like the alkaline earth metal

chromates can be performed using several established experimental techniques. Below are

detailed methodologies for two common approaches: Gravimetric Analysis and

Spectrophotometry.

Gravimetric Analysis
This method involves the selective precipitation of one of the ions from a saturated solution and

weighing the resulting precipitate to determine its concentration.

Protocol:

Preparation of a Saturated Solution: Add an excess amount of the chromate salt (Barium,

Strontium, or Calcium chromate) to a known volume of deionized water in a beaker. Stir the

mixture vigorously for an extended period (e.g., 24 hours) at a constant temperature (e.g.,

25°C) to ensure equilibrium is reached and a saturated solution is formed.

Filtration: Carefully filter the saturated solution using a fine-pore filter paper to remove any

undissolved solid. The clear filtrate is the saturated solution.
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Precipitation: Take a precise volume of the filtrate and add a precipitating agent that will form

a highly insoluble salt with the cation (Ba²⁺, Sr²⁺, or Ca²⁺) but not with the chromate ion

(CrO₄²⁻). For instance, an excess of a soluble sulfate salt (e.g., sodium sulfate) can be

added to precipitate Barium sulfate or Strontium sulfate. For Calcium, a soluble oxalate salt

(e.g., ammonium oxalate) can be used to precipitate Calcium oxalate.

Digestion of the Precipitate: Heat the solution containing the precipitate gently for a period to

encourage the formation of larger, more easily filterable crystals. This process is known as

digestion.

Isolation and Washing: Filter the precipitate through a pre-weighed, ashless filter paper.

Wash the precipitate with small portions of deionized water to remove any co-precipitated

impurities.

Drying and Weighing: Dry the filter paper and precipitate in an oven at an appropriate

temperature until a constant weight is achieved. Cool the precipitate in a desiccator and

weigh it accurately.

Calculation: From the mass and known chemical formula of the precipitate, calculate the

number of moles of the cation in the original volume of the saturated solution. This molarity is

equal to the molar solubility of the chromate salt. The Ksp can then be calculated using the

expression Ksp = [cation][CrO₄²⁻] = (molar solubility)².

Spectrophotometric Determination of Chromate Ion
Concentration
This method relies on the characteristic light absorbance of the chromate ion (CrO₄²⁻) in the

visible spectrum.

Protocol:

Preparation of a Saturated Solution: Prepare a saturated solution of the chromate salt as

described in the gravimetric analysis protocol.

Preparation of Standard Solutions: Prepare a series of standard solutions of a soluble

chromate salt (e.g., potassium chromate) with known concentrations.
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Calibration Curve: Measure the absorbance of each standard solution at the wavelength of

maximum absorbance (λmax) for the chromate ion (around 372 nm) using a UV-Vis

spectrophotometer. Plot a calibration curve of absorbance versus chromate ion

concentration.

Measurement of Sample Absorbance: Take a precise volume of the clear, filtered saturated

solution of the Barium, Strontium, or Calcium chromate. If necessary, dilute the sample with

a known volume of deionized water to ensure its absorbance falls within the range of the

calibration curve. Measure the absorbance of the sample at the same λmax.

Calculation: Use the calibration curve to determine the concentration of the chromate ion in

the (diluted) saturated solution. Account for any dilution to find the chromate ion

concentration in the original saturated solution. This concentration is equal to the molar

solubility of the chromate salt. The Ksp can then be calculated as Ksp = (molar solubility)².

Visualization of Solubility Trend
The following diagram illustrates the relationship between the alkaline earth metal cation and

the solubility of its corresponding chromate salt.
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Alkaline Earth Metal Cations

Molar Solubility of Chromates (mol/L)
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Decreasing Solubility
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Caption: Trend of decreasing solubility of alkaline earth metal chromates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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